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Compound of Interest

Compound Name: 2-Thiopheneglyoxylic acid

Cat. No.: B043174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Thiopheneglyoxylic acid, also known as α-oxo-2-thiopheneacetic acid, is a heterocyclic

compound incorporating a thiophene ring linked to a glyoxylic acid moiety. The thiophene

nucleus is a privileged scaffold in medicinal chemistry, with its derivatives exhibiting a wide

array of biological activities, including anticancer, anti-inflammatory, and antimicrobial

properties. This technical guide provides a detailed overview of 2-Thiopheneglyoxylic acid,

focusing on its synthesis, physicochemical properties, and potential biological relevance based

on the activities of related thiophene-containing molecules. While specific biological data for 2-
Thiopheneglyoxylic acid is limited in publicly available literature, this document aims to

provide a foundational understanding for researchers interested in exploring its potential

applications.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 2-
Thiopheneglyoxylic acid is presented below.

Table 1: Physicochemical Properties of 2-
Thiopheneglyoxylic Acid
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Property Value Reference(s)

CAS Number 4075-59-6 [1]

Molecular Formula C₆H₄O₃S [1]

Molecular Weight 156.16 g/mol [1]

Melting Point 88-91 °C

Appearance
White to light yellow crystalline

powder

Purity ≥95%

InChI Key
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SMILES O=C(C(=O)C1=CC=CS1)O

Table 2: Safety and Hazard Information
Hazard
Classification

GHS Pictogram Signal Word
Hazard
Statement(s)

Skin

Corrosion/Irritation,

Category 1B

GHS05 Danger

H314: Causes severe

skin burns and eye

damage

Serious Eye

Damage/Eye Irritation,

Category 1

Synthesis of 2-Thiopheneglyoxylic Acid
The primary synthetic route to 2-Thiopheneglyoxylic acid involves the oxidation of 2-

acetylthiophene. Several patented methods detail this conversion, with variations in oxidizing

agents, reaction conditions, and purification procedures.
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Experimental Protocol: Synthesis via Oxidation of 2-
Acetylthiophene
This protocol is a composite of methodologies described in the patent literature.

Materials:

2-Acetylthiophene

Nitrosyl sulfuric acid (40% solution in sulfuric acid)

Sulfuric acid (60-70%)

Ice

Sodium hydroxide or other suitable base

Hydrochloric acid or other suitable acid

Organic solvent for extraction (e.g., dichloromethane, ethyl acetate, chloroform)

Water

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer and cooling system, add 2-

acetylthiophene to a solution of sulfuric acid.

Cooling: Cool the mixture to a temperature between 0°C and 10°C.

Addition of Oxidizing Agent: Slowly add nitrosyl sulfuric acid to the reaction mixture while

maintaining the internal temperature between -2°C and 15°C.

Reaction: After the addition is complete, continue to stir the mixture at the controlled

temperature for approximately 1 hour.

Quenching and Crystallization: Slowly pour the reaction mixture into a vessel containing ice

water to quench the reaction and precipitate the crude product. Allow for crystallization to
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complete over several hours at a low temperature.

Filtration: Filter the resulting solid and collect the crude 2-Thiopheneglyoxylic acid.

Purification: a. Dissolve the crude solid in an alkaline aqueous solution. b. Adjust the pH to

between 2 and 5 with acid. c. Extract with an organic solvent (e.g., dichloroethane, ethyl

acetate, chloroform) to remove impurities. d. Separate the aqueous layer and further acidify

to a pH of 0.8-1 to precipitate the purified product. e. The purified product can be collected by

filtration and dried, or extracted into an organic solvent, which is then evaporated to yield the

final product.

Yield and Purity:

Yield: 81-88%

Purity: >98.5%

Synthesis Workflow Diagram
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Reaction Work-up & Purification

2-Acetylthiophene +
Nitrosyl sulfuric acid +

Sulfuric acid

Reaction Mixture
(0-10°C, 1h)

Oxidation
Quenching in Ice Water Crystallization Filtration Crude Product Dissolution in Alkali

Impurity Extraction
with Organic Solvent

(pH 2-5)

Precipitation
(pH 0.8-1) Final Filtration & Drying Pure 2-Thiopheneglyoxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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